Cas no 442642-02-6 (7-[(2-FLUOROPHENYL)(PYRIDIN-2-YLAMINO)METHYL]QUINOLIN-8-OL)

• Product name: 7-[(2-FLUOROPHENYL)(PYRIDIN-2-YLAMINO)METHYL]QUINOLIN-8-OL
• CAS No: 442642-02-6
• MF: C₂₁H₁₆FN₃O
• MW: 345.4
• CID: 5454267
• PubChem ID: 2896159

7-[(2-FLUOROPHENYL)(PYRIDIN-2-YLAMINO)METHYL]QUINOLIN-8-OL Chemical and Physical Properties

Names and Identifiers

• TOSLAB 774713
• 7-[(2-FLUOROPHENYL)(PYRIDIN-2-YLAMINO)METHYL]QUINOLIN-8-OL
• CHEMBL1326401
• 7-((2-fluorophenyl)(pyridin-2-ylamino)methyl)quinolin-8-ol
• SCHEMBL13836628
• G856-2546
• 442642-02-6
• SR-01000502642-1
• NCGC00135751-01
• SR-01000502642
• SR-01000502642-2
• AK-968/12342206
• Oprea1_040384
• STL224133
• 7-[(2-fluorophenyl)-(pyridin-2-ylamino)methyl]quinolin-8-ol
• 7-[(2-FLUOROPHENYL)(2-PYRIDYLAMINO)METHYL]-8-QUINOLINOL
• 7-[(2-fluorophenyl)(2-pyridinylamino)methyl]-8-quinolinol
• WAY-270926
• Oprea1_304106
• EN300-18207873
• BDBM50234264
• 7-[(2-fluorophenyl)[(pyridin-2-yl)amino]methyl]quinolin-8-ol
• HMS1902A02
• AKOS016290299
• Z56174694
• F1031-0166
• CCG-21485
• AKOS000353728

• Inchi： 1S/C21H16FN3O/c22-17-8-2-1-7-15(17)20(25-18-9-3-4-12-23-18)16-11-10-14-6-5-13-24-19(14)21(16)26/h1-13,20,26H,(H,23,25)
• InChI Key： MUKYQISWKUJOTN-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(C(C3=CC=CC=C3F)NC3=NC=CC=C3)C=2O)C=CC=1

Computed Properties

• Exact Mass: 345.12774030g/mol
• Monoisotopic Mass: 345.12774030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58Ų
• XLogP3: 4.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 8-hydroxyquinolines